[2-ethyl-2-methyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetic acid

• IUPAC Name: 2-[2-ethyl-2-methyl-4-(4-methylphenyl)oxan-4-yl]acetic acid
• InChI: InChI=1S/C17H24O3/c1-4-16(3)12-17(9-10-20-16,11-15(18)19)14-7-5-13(2)6-8-14/h5-8H,4,9-12H2,1-3H3,(H,18,19)
• InChI Key: JIZLCLRKAOQRQP-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC(CCO1)(CC(=O)O)C2=CC=C(C=C2)C)C
• Molecular Formula: C17H24O3
• Molecular Weight: 276.4 g/mol

Description

[2-ethyl-2-methyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetic acid, also known as EMMPA, is a chemical compound that has been studied for its potential use in various scientific research applications.

Mechanism of Action

[2-ethyl-2-methyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetic acid acts as a positive allosteric modulator of the GABA(A) receptor. It binds to a specific site on the receptor and enhances the activity of GABA, the primary inhibitory neurotransmitter in the central nervous system. This results in an increase in the inhibitory effects of GABA, leading to a reduction in neuronal excitability and a decrease in anxiety and seizures.
Biochemical and Physiological Effects
[2-ethyl-2-methyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetic acid has been shown to have a number of biochemical and physiological effects. It has been shown to increase the activity of the GABA(A) receptor, leading to a reduction in anxiety and seizures. [2-ethyl-2-methyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetic acid has also been shown to have antinociceptive effects, reducing the perception of pain. Additionally, it has been shown to have antioxidant properties, protecting cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using [2-ethyl-2-methyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetic acid in lab experiments is its high affinity for the GABA(A) receptor, making it a useful tool for studying the receptor's function. However, one limitation is that it is not very water-soluble, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of potential future directions for research on [2-ethyl-2-methyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetic acid. One area of interest is the development of new drugs that target the GABA(A) receptor using [2-ethyl-2-methyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetic acid as a ligand. Additionally, further studies could be done to explore the potential use of [2-ethyl-2-methyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetic acid in the treatment of epilepsy and other neurological disorders. Finally, more research could be done to explore the antioxidant properties of [2-ethyl-2-methyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetic acid and their potential therapeutic applications.

Synthesis Methods

[2-ethyl-2-methyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetic acid can be synthesized using a two-step process. First, 4-methylbenzaldehyde is reacted with ethyl acetoacetate in the presence of a base to produce 4-methyl-2,4-pentadien-1-ol. This intermediate is then reacted with 4-methylphenyl magnesium bromide in the presence of a catalyst to produce [2-ethyl-2-methyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetic acid.

Scientific Research Applications

[2-ethyl-2-methyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetic acid has been studied for its potential use as a ligand in the development of new drugs. It has been shown to have high affinity for the GABA(A) receptor, which is involved in the regulation of anxiety and sleep. [2-ethyl-2-methyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetic acid has also been studied for its potential use in the treatment of epilepsy, as it has been shown to have anticonvulsant properties.